N-(2H-1,3-benzodioxol-5-yl)-6-benzyl-2-oxo-1,6,8-triazatricyclo[7.4.0.0^{3,7}]trideca-3(7),4,8,10,12-pentaene-5-carboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-6-benzyl-2-oxo-1,6,8-triazatricyclo[7.4.0.03,7]trideca-3(7),4,8,10,12-pentaene-5-carboxamide
• InChI: InChI=1S/C25H18N4O4/c30-24(26-17-9-10-20-21(12-17)33-15-32-20)19-13-18-23(29(19)14-16-6-2-1-3-7-16)27-22-8-4-5-11-28(22)25(18)31/h1-13H,14-15H2,(H,26,30)
• InChI Key: DEFDSDVPMAAZLU-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)NC(=O)C3=CC4=C(N3CC5=CC=CC=C5)N=C6C=CC=CN6C4=O
• Molecular Formula: C25H18N4O4
• Molecular Weight: 438.4 g/mol
• CAS No.: 896835-96-4

Description

N-(2H-1,3-benzodioxol-5-yl)-6-benzyl-2-oxo-1,6,8-triazatricyclo[7.4.0.0^{3,7}]trideca-3(7),4,8,10,12-pentaene-5-carboxamide is a useful research compound. Its molecular formula is C25H18N4O4 and its molecular weight is 438.443. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Nonionic X-ray Contrast Agents

The study by Pillai et al. (1994) discusses the synthesis of 2,4,6-triiodo-1,3-benzenedicarboxamide analogs of interest as X-ray diagnostic agents. These compounds exhibit interesting NMR spectral features due to atropisomerism, indicating their potential utility in enhancing the quality of X-ray diagnostic imaging through improved contrast properties (Pillai et al., 1994).

Covalent Organic Frameworks for Heterogeneous Catalysis

Li et al. (2019) synthesized amide-functionalized covalent organic frameworks (COFs) demonstrating efficient catalysis for Knoevenagel condensation. This highlights the utility of COFs in catalysis, offering a structured approach to facilitating chemical reactions with potential applications in synthetic chemistry and material science (Li et al., 2019).

Supramolecular Packing Motifs for Liquid Crystals

The structure of N,N′,N″-tris(2-methoxyethyl)benzene-1,3,5-tricarboxamide as described by Lightfoot et al. (1999) suggests a new mode of organization for columnar liquid crystals. This finding could inform the design and synthesis of new materials for liquid crystal displays and other applications where the control of molecular organization is critical (Lightfoot et al., 1999).

Alkylating Benzamides for Melanoma Treatment

Wolf et al. (2004) explored benzamide derivatives conjugated with alkylating cytostatics for targeted drug delivery in melanoma therapy. While focusing on scientific research applications, this study demonstrates the potential of benzamide derivatives for selective targeting and treatment of melanoma cells, showcasing a novel approach to cancer treatment (Wolf et al., 2004).

Synthesis and Characterization of Complex Molecules

Odame et al. (2020) reported on the synthesis, characterization, and computational studies of complex molecules with potential applications in material science and pharmaceutical research. Their work provides a foundation for understanding the structural properties and potential applications of complex organic molecules (Odame et al., 2020).